Cas no 57022-32-9 (2,5-Piperazinedione,3-(4-aminobutyl)-,(S)-(9CI))

• Product Name: 2,5-Piperazinedione,3-(4-aminobutyl)-,(S)-(9CI)
• CAS No: 57022-32-9
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 946346
• PubChem ID: 45115653
• Update Time: 2025-04-19

2,5-Piperazinedione,3-(4-aminobutyl)-,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-(4-aminobutyl)-,(S)-(9CI)
• (3S)-3-(4-AMINOBUTYL)PIPERAZINE-2,5-DIONE
• AG-G-00834
• CTK5A6168
• 57022-32-9
• SCHEMBL21683106
• DTXSID60668281

• Inchi： 1S/C8H15N3O2/c9-4-2-1-3-6-8(13)10-5-7(12)11-6/h6H,1-5,9H2,(H,10,13)(H,11,12)/t6-/m0/s1
• InChI Key： OGQVYQIZUYYYKI-LURJTMIESA-N
• SMILES： O=C1[C@H](CCCCN)NC(CN1)=O

Computed Properties

• Exact Mass: 185.11600
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22000
• LogP: 0.08790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives